Cas no 2171979-36-3 (1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid)

• Product Name: 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid
• CAS No: 2171979-36-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6172736
• PubChem ID: 165548436
• Update Time: 2025-10-29

1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid
• EN300-1490742
• 1-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}cyclobutane-1-carboxylic acid
• 2171979-36-3

• Inchi： 1S/C26H30N2O5/c29-23(28-17-26(24(30)31)13-7-14-26)12-5-6-15-27-25(32)33-16-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,22H,5-7,12-17H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： FPGIQQYJSMYNHS-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(CCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid

Introduction to 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid (CAS No. 2171979-36-3)

1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid, identified by its CAS number 2171979-36-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutane core appended with an amide-functionalized pentyl chain. The presence of a fluoren-9-ylmethoxycarbonyl moiety further enhances its molecular complexity, making it a promising candidate for various biochemical applications.

The structural design of 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid is strategically engineered to facilitate interactions with biological targets. The cyclobutane ring, known for its rigid conformation, provides stability to the molecule while allowing for precise orientation of functional groups. This rigidity is particularly advantageous in drug design, as it can improve binding affinity and selectivity to protein targets. The amide linkage not only contributes to the molecule's solubility but also serves as a handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

The fluoren-9-ylmethoxycarbonyl group is a key feature of this compound, contributing both to its electronic properties and its potential biological activity. Fluorene derivatives are widely recognized for their fluorescence characteristics, which make them valuable in imaging and diagnostic applications. Additionally, the methoxycarbonyl (Moc) group enhances the stability of the amine functionality during synthetic processes, ensuring high yields and purity in subsequent reactions. This combination of structural elements makes 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid a versatile building block for medicinal chemists.

In recent years, there has been growing interest in the development of novel scaffolds that can modulate biological pathways with high specificity. The cyclobutane core has emerged as a privileged structure in drug discovery due to its ability to mimic natural amino acid residues and interact with enzymes and receptors in unique ways. Studies have shown that molecules incorporating cyclobutane rings often exhibit enhanced pharmacokinetic properties, including improved metabolic stability and reduced susceptibility to degradation by enzymes such as cytochrome P450.

The amine functionality in 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid provides a site for further derivatization, allowing chemists to explore a wide range of biological activities. For instance, the introduction of heterocycles or other functional groups at this position can lead to compounds with potent effects on targets such as kinases, proteases, and ion channels. The fluorene moiety also offers opportunities for photochemical manipulation, enabling applications in photodynamic therapy or Förster resonance energy transfer (FRET) assays.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design, where computational methods are used to predict how molecular structures will interact with biological targets. The rigid framework of 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid makes it an ideal candidate for such studies, as it allows for precise modeling of binding interactions. High-throughput virtual screening (HTVS) and molecular dynamics simulations have been employed to identify potential lead compounds derived from this scaffold, demonstrating its utility in accelerating drug discovery efforts.

The synthesis of 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid involves multiple steps that highlight the ingenuity of modern synthetic strategies. Key steps include the formation of the cyclobutane ring via intramolecular cyclization followed by protection-deprotection strategies to install the amide and fluorene functionalities. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been utilized to introduce the fluorene moiety efficiently. These synthetic approaches not only showcase the versatility of modern organic chemistry but also provide valuable insights into optimizing reaction conditions for industrial-scale production.

The potential applications of 1-{5-({(9H-fluoren-9-yl)methoxycarboly)}cinnamin carboxylic acid extend beyond traditional small-molecule drug discovery. Its structural features make it suitable for use as an intermediate in the synthesis of peptidomimetics and other biologically active molecules. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability or susceptibility to enzymatic degradation. The cyclobutane ring provides steric constraints that can stabilize these mimics against metabolic breakdown.

Recent advances in biotechnology have also opened new avenues for utilizing compounds like 1-{5-{((fluorin carboxymethyl)}carbamoylpentanamido)methyl)cinnamin carboxylic acid in therapeutic contexts beyond traditional pharmacology. For example, its fluorescence properties make it attractive for use in biosensors and diagnostic tools that rely on Förster resonance energy transfer (FRET). By labeling antibodies or other biomolecules with this compound, researchers can develop highly sensitive assays for detecting disease biomarkers or monitoring therapeutic responses.

The chemical diversity inherent in 1-{5-{((fluorin carboxymethyl)}carbamoylpentanamido)methyl)cinnamin carboxylic acid also supports its use as a starting material for exploring new chemical space. By systematically modifying different functional groups within the molecule, chemists can generate libraries of derivatives with distinct properties and activities. This approach has been successfully applied in fragment-based drug design (FBDD), where small molecular fragments are screened against biological targets before being optimized into lead compounds.

In conclusion, 2171979356 represents a significant advancement in pharmaceutical chemistry due to its complex architecture and versatile functionalization possibilities。 Its potential applications span from traditional drug development to innovative biotechnological solutions， highlighting its importance as a research tool。 As our understanding of biological systems continues to evolve， compounds like this will play an increasingly critical role in discovering new therapies that address unmet medical needs。 Future research will likely focus on expanding synthetic methodologies， exploring novel derivatives， and leveraging computational tools to accelerate their translation into clinical applications。